Cas no 2097925-00-1 (5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2097925-00-1
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 5336724
• Update Time: 2025-07-09

5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-dimethylisoxazol-4-yl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C10H14N2O4S/c1-6-10(7(2)16-11-6)17(13,14)12-4-9-3-8(12)5-15-9/h8-9H,3-5H2,1-2H3
• InChI Key： AARZDWDFRAEWKJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 0.2
• Topological Polar Surface Area: 81

Additional information on 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

Comprehensive Analysis of 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2097925-00-1)

The compound 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2097925-00-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its bicyclic framework and sulfonyl-linked oxazole moiety make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

One of the most intriguing aspects of this compound is its molecular hybridization, combining a 2-oxa-5-azabicyclo[2.2.1]heptane core with a 3,5-dimethyl-1,2-oxazole group. This design enhances its bioavailability and target selectivity, key factors in modern drug design. Recent studies highlight its potential as a kinase inhibitor, a hot topic in oncology research, where small-molecule therapeutics are in high demand. The sulfonyl bridge further contributes to its metabolic stability, a critical parameter for oral drug candidates.

From a synthetic chemistry perspective, the preparation of CAS 2097925-00-1 involves innovative catalytic sulfonylation techniques, reflecting advancements in green chemistry methodologies. This aligns with the growing demand for sustainable synthesis routes in the pharmaceutical industry. Computational studies using AI-driven molecular modeling have predicted favorable ADME properties for this compound, addressing frequent queries about drug-likeness and lead optimization strategies.

The compound's structural novelty has also sparked interest in material science applications. Its rigid bicyclic system and polar sulfonyl group make it a potential building block for functional polymers with tailored electronic properties. This versatility responds to emerging searches about multi-purpose organic compounds in advanced materials development.

Quality control of 5-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane requires sophisticated analytical techniques such as HPLC-MS and NMR spectroscopy, topics frequently searched by quality assurance professionals. The compound's chromatographic behavior and spectral fingerprints have been thoroughly characterized to support its use in regulated industries.

In the context of intellectual property landscape, this compound appears in several patents related to central nervous system therapeutics, reflecting the pharmaceutical industry's focus on neurological innovations. Its patent activity correlates with growing public interest in brain health solutions and cognitive enhancers.

From a safety perspective, preliminary toxicological assessments suggest favorable profiles at therapeutic concentrations, addressing common concerns about compound safety in drug development. However, comprehensive preclinical studies are still ongoing to fully evaluate its pharmacological potential.

The growing database of structure-activity relationships for this compound class provides valuable insights for medicinal chemists working on structure-based drug design. This information responds to frequent academic queries about molecular optimization strategies in contemporary research.

As the scientific community continues to investigate CAS 2097925-00-1, its potential applications in personalized medicine and targeted therapies remain particularly exciting. The compound exemplifies how rational molecular design can address current challenges in therapeutic development, making it a subject of ongoing research interest across multiple disciplines.